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Compound of Interest

Compound Name: SB-611812

Cat. No.: B15603795

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of novel chemical compounds are paramount to ensuring laboratory
safety and environmental protection. This guide provides essential logistical information and a
step-by-step plan for the proper disposal of SB-611812, a urotensin Il receptor antagonist.

Disclaimer: A specific Safety Data Sheet (SDS) for SB-611812 was not located. The following
procedures are based on general best practices for the disposal of research chemicals with
unknown comprehensive hazard profiles. It is imperative to consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance and to ensure
compliance with all local, state, and federal regulations.

Key Properties of SB-611812

A summary of the available quantitative data for SB-611812 is presented below. This
information is crucial for a preliminary assessment but is not a substitute for a complete SDS.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15603795?utm_src=pdf-interest
https://www.benchchem.com/product/b15603795?utm_src=pdf-body
https://www.benchchem.com/product/b15603795?utm_src=pdf-body
https://www.benchchem.com/product/b15603795?utm_src=pdf-body
https://www.benchchem.com/product/b15603795?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value

2,6-dichloro-N-[4-chloro-3-[2-
Formal Name (dimethylamino)ethoxy]phenyl]-4-

(trifluoromethyl)-benzenesulfonamide

CAS Number 345892-71-9
Molecular Formula C17H16CI3F3N203S
Molecular Weight 491.7 g/mol
Physical Form Solid

Solubility DMSO: 10 mM

Source: Cayman Chemical[1]

Experimental Protocols: A Note on Disposal
Procedures

Specific experimental protocols for the disposal of SB-611812 are not publicly available. The
following procedure is a general guideline derived from established laboratory safety standards
for chemical waste.

Step-by-Step Disposal Protocol for SB-611812
1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling SB-611812.

2. Waste Identification and Segregation:

e Hazardous Waste Determination: Due to the lack of a complete SDS, SB-611812 should be
treated as a hazardous chemical waste. All materials contaminated with SB-611812,
including empty containers, weighing boats, and contaminated PPE, must be disposed of as
hazardous waste.
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o Waste Segregation: Segregate SB-611812 waste from other waste streams. Do not mix it
with non-hazardous trash or other chemical waste unless explicitly permitted by your EHS
department. Based on its chemical structure (containing chlorine and fluorine), it may be
classified as halogenated organic waste.

3. Waste Collection and Containment:

e Primary Container: Collect solid SB-611812 waste in a designated, leak-proof, and clearly
labeled hazardous waste container. The container must be compatible with the chemical.

o Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "SB-611812," the CAS number (345892-71-9), and the approximate amount
of waste. Follow your institution's specific labeling requirements.

o Container Management: Keep the waste container closed at all times, except when adding
waste. Store the container in a designated satellite accumulation area (SAA) within the
laboratory.

4. Disposal Request and Pickup:

o Once the waste container is full or ready for disposal, follow your institution's procedures to
request a hazardous waste pickup from the EHS department. Do not pour SB-611812 down
the drain or dispose of it in the regular trash.

Regulatory Compliance

All chemical waste disposal is subject to regulations such as the Resource Conservation and
Recovery Act (RCRA) in the United States.[1] These regulations govern the management of
hazardous waste from its generation to its final disposal.[1] Working closely with your EHS
department will ensure compliance with all applicable regulations.

Disposal Procedure Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of SB-611812.
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Start: Handling SB-611812
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( End: Proper Disposal by EHS )
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Caption: Workflow for the proper disposal of SB-611812.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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